
Unraveling "AS-85": A Multifaceted Designation
Across Scientific Domains

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AS-85

Cat. No.: B8248211 Get Quote

The designation "AS-85" does not correspond to a single, universally recognized compound

within the scientific and research communities. Extensive searches across chemical and

biomedical databases reveal that "AS-85" is used in various contexts, ranging from an imprint

on a pharmaceutical product to a component of a bacterial lysate, and even as a shorthand in

unrelated technical fields. This ambiguity makes a direct comparison to "other similar

compounds" challenging without further specifying the context.

This guide aims to dissect the different interpretations of "AS-85" found in public domain

resources and, where possible, provide comparative information based on the most likely

interpretations.

"A 85": Amantadine Hydrochloride in Neurology
One of the most concrete identifications for a substance labeled "A 85" is a white, round pill

identified as Amantadine Hydrochloride (100 mg).[1] This medication is primarily used in the

treatment of Parkinson's disease, drug-induced extrapyramidal reactions, and influenza A.[1]

Mechanism of Action
Amantadine's primary mechanism in Parkinson's disease is not fully elucidated but is thought to

involve the potentiation of dopamine neurotransmission by increasing its synthesis and release,

and inhibiting its reuptake. It also has non-competitive N-methyl-D-aspartate (NMDA) receptor

antagonist properties. In the context of influenza A, it inhibits viral replication by blocking the

M2 proton channel.
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Comparative Compounds
For Parkinson's disease, amantadine can be compared to other dopaminergic agents and

NMDA receptor antagonists.

Compound Class Examples Mechanism of Action

Dopamine Agonists Pramipexole, Ropinirole
Directly stimulate dopamine

receptors.

MAO-B Inhibitors Selegiline, Rasagiline
Inhibit the breakdown of

dopamine in the brain.

NMDA Receptor Antagonists Memantine

Block the effects of excessive

glutamate, which can be

neurotoxic.

Signaling Pathway: Dopaminergic Synapse
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Caption: Simplified diagram of a dopaminergic synapse and the putative actions of

Amantadine.
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OM-85: A Bacterial Lysate in Immunology and
Respiratory Medicine
In a different therapeutic area, "OM-85" refers to an orally administered bacterial lysate.[2] This

is not a single compound but a mixture of antigens from several bacterial species that are

common pathogens of the respiratory tract. It is investigated for its immunomodulatory

properties, particularly in the prevention of recurrent respiratory tract infections and in the

management of wheezing in preschool children.[2]

Mechanism of Action
OM-85 is thought to stimulate the innate and adaptive immune systems. It interacts with

immune cells in the gut-associated lymphoid tissue (GALT), leading to a cascade of events that

includes the maturation of dendritic cells, activation of phagocytes, and the production of

secretory IgA antibodies. This is believed to enhance the immune response to respiratory

pathogens.

Comparative Approaches
Comparing OM-85 is distinct from comparing single chemical entities. The alternatives are

other immunomodulators or preventative strategies for respiratory infections.

Approach Examples Mechanism of Action

Vaccination
Influenza vaccine,

Pneumococcal vaccine

Induces a specific and long-

lasting adaptive immune

response to a particular

pathogen.

Other Bacterial Lysates Ribomunyl, Ismigen

Similar to OM-85, they contain

antigens from different

respiratory bacteria to

stimulate the immune system.

Probiotics
Lactobacillus and

Bifidobacterium species

Modulate the gut microbiome,

which can have systemic

effects on the immune system.
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Other Mentions of "AS-85"
The term "AS-85" appears in other, less defined contexts within scientific literature and

technical documents, which do not refer to a therapeutic compound. These include mentions in

materials science and as part of internal company compound libraries where the specific

chemical entity is not publicly disclosed.

Conclusion
The identity of "AS-85" is highly context-dependent. Without a specific chemical structure or a

clear therapeutic area of interest, a direct and meaningful comparison with other compounds is

not feasible. For researchers and drug development professionals, it is crucial to specify the

context in which "AS-85" is being considered. If referring to the pill marked "A 85," the

discussion should focus on Amantadine Hydrochloride and its alternatives in neurology. If "OM-

85" is the subject, the comparison shifts to the realm of immunomodulators for respiratory

conditions. For any other use of "AS-85," more specific information is required to provide a

relevant and accurate comparative analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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